Cas no 38876-40-3 (Cyclohexanecarboxylic acid, 4-(aminomethyl)-3-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 4-(aminomethyl)-3-methyl-
• CAS No: 38876-40-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1493236
• Update Time: 2024-08-24

Cyclohexanecarboxylic acid, 4-(aminomethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(aminomethyl)-3-methyl-

• Inchi： 1S/C9H17NO2/c1-6-4-7(9(11)12)2-3-8(6)5-10/h6-8H,2-5,10H2,1H3,(H,11,12)
• InChI Key： NUPAQYUDSOHPKP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(CN)C(C)C1

Computed Properties

• Exact Mass: 171.12601

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 304.3±15.0 °C(Predicted)
• PSA: 63.32
• pka: 4.74±0.16(Predicted)